55-10-7

Vanillylmandelic acid

In Stock

• CAS RN:
• 55-10-7

• Formula:
• C9H10O5

• InChI:
• InChI=1S/C9H10O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)

• InChIKey:
• CGQCWMIAEPEHNQ-UHFFFAOYSA-N

• Vanillylmandelic acid is an aromatic ether that is the 3-O-methyl ether of 3,4-dihydroxymandelic acid. It has a role as a human metabolite. It is an aromatic ether, a 2-hydroxy monocarboxylic acid and a member of phenols. It derives from a mandelic acid. It is a conjugate acid of a vanillylmandelate.
  2-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid, also known as vanilmandelic acid or vanillylmandelate, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid can be biosynthesized from mandelic acid.
  A 3-O-methyl ether of 3,4-dihydroxymandelic acid. It is an end-stage metaboli...

2-(1-Bromoethyl)-1,4-difluorobenzene

In Stock

• CAS RN:
• 655-10-7

• Formula:
• C8H7BrF2

• InChI:
• InChI=1S/C8H7BrF2/c1-5(9)7-4-6(10)2-3-8(7)11/h2-5H,1H3

• InChIKey:
• FURLZDHKWKANLF-UHFFFAOYSA-N

• 2-(1-Bromoethyl)-1,4-difluorobenzene is a useful research compound. Its molecular formula is C8H7BrF2 and its molecular weight is 221.04 g/mol. The purity is usually 95%.

beta-Lecithin

• CAS RN:
• 5655-10-7

• Formula:
• C44H88NO8P

• InChI:
• InChI=1S/C44H88NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(53-54(48,49)52-39-38-45(3,4)5)41-51-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h42H,6-41H2,1-5H3

• InChIKey:
• QVOSSHZMHWUKKG-UHFFFAOYSA-N

• Beta-Lecithin, also known as Beta-Lecithin, is a useful research compound. Its molecular formula is C44H88NO8P and its molecular weight is 790.1 g/mol. The purity is usually 95%.

2-Chloro-4-formyl-6-methoxyphenyl acetate

In Stock

• CAS RN:
• 63055-10-7

• Formula:
• C10H9ClO4

• InChI:
• InChI=1S/C10H9ClO4/c1-6(13)15-10-8(11)3-7(5-12)4-9(10)14-2/h3-5H,1-2H3

• InChIKey:
• GYUHZYYDMKQBME-UHFFFAOYSA-N

• 2-Chloro-4-formyl-6-methoxyphenyl acetate is a useful research compound. Its molecular formula is C10H9ClO4 and its molecular weight is 228.63. The purity is usually 95%.

Mollicellin E

• CAS RN:
• 68455-10-7

• Formula:
• C22H19ClO8

• InChI:
• InChI=1S/C22H19ClO8/c1-8(2)6-12(25)13-10(4)18-21(17(27)20(13)29-5)31-22(28)14-9(3)15(23)16(26)11(7-24)19(14)30-18/h6-7,26-27H,1-5H3

• InChIKey:
• JTGLZOMMRQOKBM-UHFFFAOYSA-N

• Mollicellin E is a member of the class of depsidones that is 11H-dibenzo[b,e][1,4]dioxepine substituted by a chloro group at position 2, hydroxy groups at positions 3 and 9, a methoxy group at position 8, methyl groups at positions 1 and 6, a 3-methylbut-2-enoyl group at position 7, an oxo group at position 11 and a formyl group at position 4. Isolated from Chaetomium brasiliense, it exhibits antimalarial and cytotoxic activities. It has a role as an antimalarial, an antineoplastic agent and a Chaetomium metabolite. It is an aldehyde, an aromatic ether, a member of depsidones, an enone, an organic heterotricyclic compound, a polyphenol, an organochlorine compound and an aromatic ketone.
  Mollicellin e belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monoc...

L-Lysine (S)-maleate

Usually In Stock

• CAS RN:
• 71555-10-7

• Formula:
• C10H20N2O7

• InChI:
• InChI=1S/C6H14N2O2.C4H6O5/c7-4-2-1-3-5(8)6(9)10;5-2(4(8)9)1-3(6)7/h5H,1-4,7-8H2,(H,9,10);2,5H,1H2,(H,6,7)(H,8,9)/t5-;2-/m00/s1

• InChIKey:
• NWZSZGALRFJKBT-KNIFDHDWSA-N

• L-Lysine (S)-maleate is used in the preparation of amino acid ionic liquids for use in food and medical field.

(E)-ethyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 327055-10-7

• Formula:
• C24H22N2O5S

• InChI:
• InChI=1S/C24H22N2O5S/c1-4-31-23(29)20-14(2)25-24-26(21(20)16-8-6-5-7-9-16)22(28)19(32-24)13-15-10-11-17(27)18(12-15)30-3/h5-13,21,27H,4H2,1-3H3/b19-13+

• InChIKey:
• ILIBXICKJCWOTF-CPNJWEJPSA-N

• (E)-ethyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C24H22N2O5S and its molecular weight is 450.51. The purity is usually 95%.

N-[(9,10-dioxoanthracen-2-yl)carbamothioyl]-2-fluorobenzamide

• CAS RN:
• 429655-10-7

• Formula:
• C22H13FN2O3S

• InChI:
• InChI=1S/C22H13FN2O3S/c23-18-8-4-3-7-16(18)21(28)25-22(29)24-12-9-10-15-17(11-12)20(27)14-6-2-1-5-13(14)19(15)26/h1-11H,(H2,24,25,28,29)

• InChIKey:
• ZIXWWXCXZGNQAU-UHFFFAOYSA-N

• N-[(9,10-dioxoanthracen-2-yl)carbamothioyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C22H13FN2O3S and its molecular weight is 404.4g/mol. The purity is usually 95%.

2-(4-chlorophenyl)-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

In Stock

• CAS RN:
• 893955-10-7

• Formula:
• C21H20ClN3OS

• InChI:
• InChI=1S/C21H20ClN3OS/c1-13-3-8-19(14(2)9-13)25-21(17-11-27-12-18(17)24-25)23-20(26)10-15-4-6-16(22)7-5-15/h3-9H,10-12H2,1-2H3,(H,23,26)

• InChIKey:
• KCCQMGIGKGVIDN-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide is a useful research compound. Its molecular formula is C21H20ClN3OS and its molecular weight is 397.92. The purity is usually 95%.

2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 898355-10-7

• Formula:
• C14H12FN3O4S2

• InChI:
• InChI=1S/C14H12FN3O4S2/c15-9-3-4-11-12(6-9)24(20,21)18-14(17-11)23-8-13(19)16-7-10-2-1-5-22-10/h1-6H,7-8H2,(H,16,19)(H,17,18)

• InChIKey:
• XCDDJBBZGVMPJM-UHFFFAOYSA-N

• 2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C14H12FN3O4S2 and its molecular weight is 369.39. The purity is usually 95%.

4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone

In Stock

• CAS RN:
• 898755-10-7

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-4-3-5-12(2)14(11)8-9-17(20)15-7-6-13(18)10-16(15)19/h3-7,10H,8-9H2,1-2H3

• InChIKey:
• BRCQOBJYAYNQKY-UHFFFAOYSA-N

• 4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

Benzothiazole, 2-(3-methyl-1-butenyl)-, (E)-(9CI)

• CAS RN:
• 115755-10-7

• Formula:
• C12H13NS

• InChI:
• InChI=1S/C12H13NS/c1-9(2)7-8-12-13-10-5-3-4-6-11(10)14-12/h3-9H,1-2H3/b8-7+

• InChIKey:
• ZEZVADBKZJSLJX-BQYQJAHWSA-N

• Benzothiazole, 2-(3-methyl-1-butenyl)-, (E)-(9CI), also known as Benzothiazole, 2-(3-methyl-1-butenyl)-, (E)-(9CI), is a useful research compound. Its molecular formula is C12H13NS and its molecular weight is 203.31 g/mol. The purity is usually 95%.

(2S,3S)-N-(((R)-6-methoxy-1-methyl-1-(trifluoromethyl)isochroman-7-yl)methyl)-2-phenylpiperidin-3-amine

• CAS RN:
• 225655-10-7

• Formula:
• C24H29F3N2O2

• InChI:
• InChI=1S/C24H29F3N2O2/c1-23(24(25,26)27)19-13-18(21(30-2)14-17(19)10-12-31-23)15-29-20-9-6-11-28-22(20)16-7-4-3-5-8-16/h3-5,7-8,13-14,20,22,28-29H,6,9-12,15H2,1-2H3/t20-,22-,23+/m0/s1

• InChIKey:
• ODEBBNRINYMIRX-ACIOBRDBSA-N

• (2S,3S)-N-(((R)-6-methoxy-1-methyl-1-(trifluoromethyl)isochroman-7-yl)methyl)-2-phenylpiperidin-3-amine, also known as (2S,3S)-N-(((R)-6-methoxy-1-methyl-1-(trifluoromethyl)isochroman-7-yl)methyl)-2-phenylpiperidin-3-amine, is a useful research compound. Its molecular formula is C24H29F3N2O2 and its molecular weight is 434.5 g/mol. The purity is usually 95%.

1-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole

In Stock

• CAS RN:
• 2549055-10-7

• Formula:
• C15H19N7

• InChI:
• InChI=1S/C15H19N7/c1-10-4-17-22(6-10)9-12-7-21(8-12)15-13-5-16-20(3)14(13)18-11(2)19-15/h4-6,12H,7-9H2,1-3H3

• InChIKey:
• CEGJPXLGWBIHMY-UHFFFAOYSA-N

• 1-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-4-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C15H19N7 and its molecular weight is 297.36 g/mol. The purity is usually 95%.